Cas no 57-68-1 (Sulfamethazine)

• Product Name: Sulfamethazine
• CAS No: 57-68-1
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• MDL: MFCD00006066
• CID: 33673
• PubChem ID: 5327
• Update Time: 2025-09-22

Sulfamethazine Chemical and Physical Properties

Names and Identifiers

• Sulfamethazine Base
• SM2
• N1-(4,6-Dimethyl-2-pyrimidinyl)sulfanilamide
• sulfadimidine standard solution
• Sulfadimidine solution
• SULFAMETAZINE
• Sulfadimidine
• Sulfamethazine
• 4-amino-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide
• SULFADIMIDINE 99 BP2000
• Sulphadimidine
• Sulfadimerazine
• Sulfadimethyldiazine
• 4-Amino-N-(4,6-dimethyl-2-pyrimidyl)benzenesulfonamide
• 4,6-Dimethylsulfadiazine
• 2-(p-Aminobenzenesulfonamido)-4,6-dimethylpyrimidine
• 2-sulfanilamido-4,6-dimethylpyrimidine
• sulfadimezine
• Sulphamethazine
• Sulfamezathine
• Sulphamezathine
• Sulphodimezine
• Sulphamethasine
• Sulfametazyny
• Sulfadimezin
• Sulfadimesine
• Sulfadimesin
• Sulphamidine
• Sulfamethiazine
• Sulfadimidin
• Sulfadine
• Sulfadimethylpyrimidine
• Sulphadimethylpyrimidine
• Sulfodimezine
• Sulfadimidina
• Sulfadimidinum
• Cremomethazine
• Sulfametazina
• Spanbolet
• Intradine
• Superseptyl
• Sup
• Kelametazine
• SULFAMETHAZINE (USP MONOGRAPH)
• Tox21_303006
• NEOTRIZINE COMPONENT SULFAMETHAZINE
• BRD-K11640013-001-02-6
• HSDB 4157
• Z56791687
• 2-(4-Aminobenzenesulfonylamino)-4,6-dimethylpyrimidine
• FT-0674743
• SULFAMETHAZINE [USP-RS]
• NCGC00018243-09
• NCGC00018243-08
• C19530
• GTPL12642
• CHEBI:102265
• Diazil (the sulfanilamide)
• Tox21_110847_1
• NCGC00259770-01
• SULFAMETHAZINE [USP MONOGRAPH]
• CCG-39259
• Sulfanilamide, N(sup1)-(4,6-dimethyl-2-pyrimidinyl)-
• SULFAMETHAZINE COMPONENT OF SULFALOID
• TERFONYL COMPONENT SULFAMETHAZINE
• A-502
• SULFAMETHAZINE COMPONENT OF LANTRISUL
• MFCD00006066
• BSPBio_000850
• Prestwick2_000775
• N1-(4,6-dimethyl-2-pyrimi-dinyl)sulfanilamide
• (4-AMINO-N-(4,6-DIMETHYL-2-PYRIMIDINYL)BENZENE SULFONAMIDE
• S-Dimidine
• CCRIS 3701
• SPBio_002789
• BPBio1_000936
• DivK1c_000293
• WLN: T6N CNJ BMSWR DZ& D1 F1
• 5-25-10-00250 (Beilstein Handbook Reference)
• 4,6-Dimethyl-2-sulfanilamidopyrimidine
• Dimidin-R
• DTXSID6021290
• Sulfamethazine (USP)
• N1-(4,6-Dimethyl-2-pyrimidyl)sulfanilamide
• TRISULFAPYRIMIDINES (SULFAMETHAZINE) [ORANGE BOOK]
• sulfamethazone
• AI3-26817
• N-(4,6-Dimethyl-2-pyrimidyl)sulfanilamide
• SULFAMETHAZINE COMPONENT OF SULFOSE
• SMR000017409
• SULFAMETHAZINE [VANDF]
• AB00052097_13
• SULFAMETHAZINE (IARC)
• Vertolan
• SULFADIMIDINE (EP IMPURITY)
• SULFADIMIDINE [MART.]
• EN300-16843
• NCIOpen2_003489
• 4-Amino-N-(4,6-dimethyl-pyrimidin-2-yl)-benzenesulfonamide
• AC-16126
• Q3976823
• N(1)-(4,6-Dimethyl-2-pyrimidyl)sulfanilamide
• Sulfametazina[Italian]
• STK097514
• Sulfamethazine 100 microg/mL in Acetonitrile
• AB00052097_12
• W-105450
• Sulfodimesin
• N(sup 1)-(4,6-Dimethyl-2-pyrimidyl)sulfanilamide
• Sulfadimidine, European Pharmacopoeia (EP) Reference Standard
• SULFAMETHAZINE (TRISULFAPYRIMIDINES)
• Sulfamethazine, United States Pharmacopeia (USP) Reference Standard
• Dimidim-R
• A 502
• NSC-67457
• FT-0655603
• SulfaSURE SR Bolus
• 4-Amino-N-(4,6-dimethyl-2-pyrimidinyl)benzenesulfonamide
• (p-Aminobenzolsulfonyl)-2-amino-4,6-dimethylpyrimidin
• Spectrum4_000344
• Sulfamethazine, >=99%
• sulfadimidin-
• Sulfanilamide,6-dimethyl-4-pyrimidinyl)-
• Solfadimidina
• Benzenesulfonamide, 4-amino-N-(4,6-dimethyl-2-pyrimidinyl)-
• Spectrum3_001700
• SULFAMETHAZINE [GREEN BOOK]
• SULFAMETHAZINE COMPONENT OF TRIPLE SULFOID
• SCHEMBL151305
• Sulfamidine
• LANTRISUL COMPONENT SULFAMETHAZINE
• MS-1576
• Benzenesulfonamide,6-dimethyl-4-pyrimidinyl)-
• BCP28439
• Sulfadimidinum [INN-Latin]
• Sulfadimezinum
• Mermeth
• Sulka k boluses
• SULFOSE COMPONENT SULFAMETHAZINE
• HMS2092I19
• NSC-757326
• Panazin
• SULFAMETHAZINE COMPONENT OF TERFONYL
• n(sup1)-(2,6-Dimethylpyrimid-4-yl)sulfanilamide
• Sentry aq mardel biospheres maracyn plus
• Spectrum5_001270
• NCGC00256371-01
• Sulfadimidine for peak identification, European Pharmacopoeia (EP) Reference Standard
• HMS1921A17
• Sulfamethazine, VETRANAL(TM), analytical standard
• Primazin
• NSC-683529
• SPECTRUM1500548
• Sulfadimidine [INN:BAN]
• DTXCID201290
• NCGC00021490-06
• A831551
• Sulfanilamide, N1-(4,6-dimethyl-2-pyrimidinyl)-
• NCGC00018243-05
• Sulfanilamide, N(sup 1)-(4,6-dimethyl-2-pyrimidinyl)-
• BRN 0261304
• SW219689-1
• N(Sup1)-(4,6-Dimethyl-2-pyrimidinyl)sulfanilamide
• Cambridge id 5251384
• SULFADIMIDINE [WHO-IP]
• Diazil
• Sulfamethazine [USP]
• Bencenosulfonamida, 4-amino-N-(4,6-dimetil-2-pirimidinil)-
• NCGC00018243-03
• Oprea1_677935
• NSC67457
• 4-amino-N-(4
• s3133
• NINDS_000293
• Sulmet
• HMS500O15
• SULFAMETHAZINE COMPONENT OF NEOTRIZINE
• 2-(P-AMINOBENZENESULFONAMIDO)-4,6-DIMETHYLPYRIDINE
• D02436
• MLS001077331
• Prestwick1_000775
• CS-O-02309
• BN 2409
• AZOLMETAZINE
• CBDivE_012932
• 6-(4'-Aminobenzol-sulfonamido)-2,4-dimethylpyrimidin [German]
• NCGC00018243-07
• Sulfadimidinun (Latin)
• KBio2_006606
• IDI1_000293
• NCGC00018243-01
• SULFADIMIDINE [EP MONOGRAPH]
• BRD-K11640013-236-03-6
• 4-AMINO-N-(4,6-DIMETHYL-2-PYRIMIDINYL)BENZENESULFONAMINDE
• Superseptil
• SULFADIMIDINE [INN]
• Tox21_202221
• SULFADIMIDINE [WHO-DD]
• KBioGR_000747
• BIDD:PXR0093
• Calfspan Tablets
• Azolmetazin
• (p-Aminobenzolsulfonyl)-2-amino-4,6-dimethylpyrimidin [German]
• SULFISOMIDON
• Epitope ID:122238
• Sulfanilamide, N(sup1)-(2,6-dimethyl-4-pyrimidinyl)-
• Spectrum_000990
• Prestwick0_000775
• NCGC00018243-06
• Hava-Span
• NSC 67457
• Dimezathine
• MLS002454449
• Sulfadimidine for peak identification
• Sa III
• 2-(4-Aminobenzenesulfonamido)-4,6-dimethylpyrimidine
• SULFADIMIDINE [EP IMPURITY]
• 4-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide
• MLS000069711
• Neazina
• SMZ
• NSC683529
• BN-2409
• SULFAMETHAZINE [IARC]
• HC210279
• Sulfadimidina [INN-Spanish]
• Sulka S Boluses
• F1443-4796
• CHEMBL446
• SULFAMETHAZINE [ORANGE BOOK]
• ASWVTGNCAZCNNR-UHFFFAOYSA-
• BSPBio_003260
• 4-Amino-N-(4,6-dimethyl-pyrimidin-2-yl)-benzene-13C6-sulfon-amide
• SULFADIMIDINUM [WHO-IP LATIN]
• F85014
• 4-Amino-N-(2,6-dimethyl-4-pyrimidinyl)benzenesulfonamide
• Diazilsulfadine
• Sulfamethazine 1000 microg/mL in Acetonitrile
• NCGC00021490-05
• SBI-0051522.P003
• N(sup 1)-(4,6-Dimethyl-2-pyrimidinyl)sulfanilamide
• N(1)-(4,6-Dimethyl-2-pyrimidinyl)sulfanilamide
• Prestwick3_000775
• Spectrum2_001321
• InChI=1/C12H14N4O2S/c1-8-7-9(2)15-12(14-8)16-19(17,18)11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3,(H,14,15,16)
• [(4-Aminophenyl)sulfonyl](4,6-dimethylpyrimidin-2-yl)amine
• HMS3652K03
• Sulfametazina [Italian]
• SULFALOID COMPONENT SULFAMETHAZINE
• NCGC00018243-04
• 48U51W007F
• 4-Amino-N-[4,6-dimethyl-2-pyrimidinyl]-benzenesulfonamide
• EINECS 200-346-4
• UNII-48U51W007F
• Pirmazin
• TRIPLE SULFOID COMPONENT SULFAMETHAZINE
• CAS-57-68-1
• Sulfamezathine (TN)
• KBio1_000293
• Opera_ID_1374
• KBio3_002480
• Solfadimidina [DCIT]
• AKOS000119894
• Tox21_110847
• Sulfadimidine;Sulfadimerazine
• NCGC00018243-02
• Sulfadimidine,(S)
• LS-232
• D0V9YR
• C12H14N4O2S
• 4-amino-N-(4,6-dimethyl-2-pyridyl)benzenesulfonamide
• KBio2_001470
• NCGC00021490-03
• SR-01000000211
• KBio2_004038
• KBioSS_001470
• HSDB 4157; HSDB 4157; HSDB 4157;Sulfadimidine;Sulfadimerazine
• NSC757326
• Sulfametazyny [Polish]
• DB01582
• SULFAMETHAZINE (USP-RS)
• Sulfadimidine (INN)
• SULFAMETHAZINE [HSDB]
• MLS000103403
• NCGC00021490-04
• SULFADIMIDINE (MART.)
• Oprea1_142608
• Neasina
• 6-(4'-Aminobenzol-sulfonamido)-2,4-dimethylpyrimidin
• SR-01000000211-3
• TRISULFAPYRIMIDINES (SULFAMETHAZINE)
• SULFADIMIDINE (EP MONOGRAPH)
• N(Sup1)-(4,6-Dimethyl-2-pyrimidyl)sulfanilamide
• Sulfa-Isodimerazine
• NCI-C56600
• 57-68-1
• HY-B0035
• Sulfanilamide, N(1)-(4,6-dimethyl-2-pyrimidinyl)-
• SPBio_001441
• J01EB03
• Calfspan
• Pharmakon1600-01500548
• Sulfamethazine, Vetec(TM) reagent grade, >=99%
• Sulmet Drinking Water Solution, 12.5%
• Sulfamethazine Sustained Release
• NS00114258
• Sulfamethazine Spanbolet II
• NS00000199
• N(1)-(4,6-Dimethyl-2-pyrimidinyl)sulfanilamide sulfadimidine
• Sulfamethazine Sustained Release Calf
• Sulka-S Bolus
• Diazyl
• Sulmet Oblets
• Sustain III
• ulfamethazine
• Sulmet Solution Injectable
• Sustain III Bolus, Sustain III Calf Bolus
• Sustain III Calf
• Supra Sulfa III
• SulfaTECH SR
• DA-58170
• ALBB-033473
• BRD-K11640013-001-14-1
• benzenesulfonamide, 4-amino-N(S)-(4,6-dimethylpyrimidin-2-yl)-
• BRD-K11640013-236-10-1
• pyrimidine, 4,6-dimethyl-2-sulphanilamido-
• BRD-K11640013-001-15-8

• MDL： MFCD00006066
• Inchi： 1S/C12H14N4O2S/c1-8-7-9(2)15-12(14-8)16-19(17,18)11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3,(H,14,15,16)
• InChI Key： ASWVTGNCAZCNNR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 278.08400
• Monoisotopic Mass: 278.083746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 3
• isomeric RMSD: 0.6
• CID conformational isomer Count: 17
• Topological Polar Surface Area: 106
• Surface Charge: 0
• Tautomer Count: 5
• Functional 3D Donor Count: 2
• Functional 3D Cation Count: 1
• Functional 3D ring Count: 2
• Rotatable Bond Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: White or yellowish crystals or powder
• Density: 1.2997 (rough estimate)
• Melting Point: 197.0 to 201.0 deg-C
• Boiling Point: 526.2°C at 760 mmHg
• Flash Point: 272.1±30.7 °C
• Refractive Index: 1.6440 (estimate)
• Solubility: acetone: soluble50mg/mL
• Water Partition Coefficient: 150mg/100mL (29 ºC)
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with strong oxidizing agents.
• PSA: 106.35000
• LogP: 3.21140
• Merck: 8905
• pka: 7.4, 2.65(at 25℃)
• Sensitiveness: Sensitive to light
• Solubility: It is almost insoluble in water, insoluble in ether, and easily soluble in dilute acid or alkali solutions
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Sulfamethazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10
• RTECS：WO9275000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 i.p. in mice: 1.06 g/kg (Bobranski)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances